Cas no 2918965-06-5 (2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl)

• Product Name: 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl
• CAS No: 2918965-06-5
• MF: C₁₅H₁₅FO₃
• MW: 262.276208162308
• CID: 6796594
• PubChem ID: 171367369
• Update Time: 2025-08-05

2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• MFCD34814101
• 2918965-06-5
• 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl

• Inchi： 1S/C15H15FO3/c1-17-11-6-4-10(5-7-11)12-8-14(18-2)15(19-3)9-13(12)16/h4-9H,1-3H3
• InChI Key： OVLOMNJXZQOPHL-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C1C=CC(=CC=1)OC)OC)OC

Computed Properties

• Exact Mass: 262.10052250g/mol
• Monoisotopic Mass: 262.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl

Introduction to 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl (CAS No. 2918965-06-5)

2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl (CAS No. 2918965-06-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of biphenyls, which are characterized by their two benzene rings connected by a single bond. The presence of fluorine and multiple methoxy groups imparts specific chemical and biological activities that make it a valuable candidate for various applications.

The molecular structure of 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl is composed of two phenyl rings with a fluorine atom at the 2-position of one ring and methoxy groups at the 4, 4', and 5 positions. This arrangement contributes to its high lipophilicity and stability, which are crucial for its potential use in pharmaceuticals and other advanced materials. The fluorine substitution enhances the compound's metabolic stability and can influence its binding affinity to biological targets.

In recent years, 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl has been studied extensively for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of specific kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases.

One notable application of 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl is in the development of new anti-cancer drugs. Kinase inhibitors are a class of drugs that have shown significant efficacy in treating various types of cancer by blocking the activity of kinases that promote tumor growth and survival. The unique structure of 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl allows it to bind selectively to these kinases, potentially leading to more effective and targeted therapies with fewer side effects.

Beyond its pharmaceutical applications, 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl has also been explored for its potential in materials science. The high lipophilicity and stability of this compound make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These applications benefit from the compound's ability to enhance charge transport properties and improve device performance.

The synthesis of 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl typically involves multi-step processes that include the formation of the biphenyl core followed by functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 2-Fluoro-4,4',5-trimethoxy-1,1'-biphenyl (CAS No. 2918965-06-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development in these fields. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.